Cas no 674-38-4 (Bethanechol)

• Product Name: Bethanechol
• CAS No: 674-38-4
• MF: C₇H₁₇N₂O₂
• MW: 161.222081899643
• MDL: MFCD01669407
• CID: 504925
• PubChem ID: 2370
• Update Time: 2025-10-29

Bethanechol Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,2-[(aminocarbonyl)oxy]-N,N,N-trimethyl-
• Bethanechol
• Carbamyl-β-methylcholine
• A(non-d)
• Ammonium,(2-hydroxypropyl)trimethyl-, carbamate (ester)
• Carbamoyl-b-methylcholine
• Carbamyl-b-methylcholine
• 674-38-4
• Bethanecol
• NCGC00163217-01
• AB00053794-14
• Prestwick0_001073
• BSPBio_001902
• 1-Propanaminium, 2-((aminocarbonyl)oxy)-N,N,N-trimethyl-
• DTXSID5048398
• NCGC00015245-06
• SPBio_002993
• 1-Propanaminium, 2-[(aminocarbonyl)oxy]-N,N,N-trimethyl-, (S)-
• 2-carbamoyloxypropyl-trimethylazanium
• NCGC00015245-04
• Prestwick1_001073
• SBI-0050292.P004
• 2-aminocarbonyloxypropyl(trimethyl)azanium;chloride
• Spectrum3_000311
• C06850
• DB01019
• Spectrum5_000892
• KBio1_000179
• NCGC00089770-02
• NCGC00015245-08
• 2-(carbamoyloxy)-N,N,N-trimethylpropan-1-aminium
• AB00053794_17
• Q419059
• Spectrum4_000255
• KBioGR_000690
• 2-carbamoyloxypropyl-trimethyl-azanium
• Lopac0_000304
• IDI1_000179
• BDBM39342
• Carbamyl-beta-methylcholine
• BETHANECHOL [VANDF]
• 111244-96-3
• Ammonium, (2-hydroxypropyl)trimethyl-, carbamate (ester)
• BETHANECHOL [WHO-DD]
• BSPBio_001086
• KBio2_003072
• NCGC00015245-07
• 2-carbamoyloxypropyl(trimethyl)azanium
• UNII-004F72P8F4
• SPBio_000204
• AB00053794_16
• CHEMBL1482
• SY112089
• KBio3_001402
• NS00007014
• HY-B0406
• BPBio1_001196
• 004F72P8F4
• DivK1c_000179
• Amidopropyldimethylbetaine
• NINDS_000179
• Prestwick2_001073
• GTPL297
• NCGC00015245-18
• KBio2_000504
• AKOS025310166
• KBio2_005640
• NCGC00015245-03
• 2-carbamoyloxypropyl(trimethyl)azanium;chloride
• SCHEMBL37096
• Spectrum_000084
• Carbamoyl-beta-methylcholine
• Spectrum2_000132
• CCG-204399
• 2-((Aminocarbonyl)oxy)-N,N,N-trimethyl-1-propanaminium
• KBioSS_000504
• HMS2089I08
• AB00053794-15
• AB00053794
• BRN 1773706
• (2-Hydroxypropyl)trimethylammonium carbamate
• CS-4994
• cid_11548
• CHEBI:3084
• 2-carbamoyloxypropyl(trimethyl)ammonium;chloride
• Carbamyl--methylcholine
• Prestwick3_001073
• BRD-A99833829-003-25-5
• DA-71442
• BRD-A99833829-003-27-1
• BRD-A99833829-003-26-3

• MDL： MFCD01669407
• Inchi： 1S/C7H16N2O2/c1-6(11-7(8)10)5-9(2,3)4/h6H,5H2,1-4H3,(H-,8,10)/p+1
• InChI Key： NZUPCNDJBJXXRF-UHFFFAOYSA-O
• SMILES： O(C(N)=O)C(C)C[N+](C)(C)C

Computed Properties

• Exact Mass: 161.12911
• Monoisotopic Mass: 196.097856
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 140
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 0

Experimental Properties

• PSA: 52.32

Bethanechol Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Bethanechol

Introduction to Bethanechol Chloride (CAS No. 674-38-4)

Bethanechol chloride, a compound with the chemical formula C₈H₁₄N₂O₂Cl and the CAS number 674-38-4, is a synthetic parasympathomimetic agent widely used in both clinical and research settings. This compound, also known by its generic name Bethanechol, has garnered significant attention due to its diverse pharmacological applications and the recent advancements in understanding its mechanisms of action.

The primary pharmacological effect of Bethanechol is the stimulation of muscarinic acetylcholine receptors, which leads to increased gastrointestinal motility, bladder contraction, and other physiological responses mimicking the natural action of acetylcholine. This property makes it particularly valuable in treating conditions such as urinary retention, gastric stasis, and certain types of bradycardia. The compound's efficacy and safety profile have been well-documented in numerous clinical trials and pharmacological studies.

In recent years, researchers have delved deeper into the molecular mechanisms by which Bethanechol exerts its effects. One of the most notable findings is its ability to enhance cholinergic transmission in the gastrointestinal tract. This has led to novel therapeutic strategies for patients suffering from motility disorders. For instance, studies have shown that Bethanechol can significantly improve bowel function in patients with chronic constipation by increasing the frequency and strength of gastrointestinal contractions.

Moreover, Bethanechol has been explored for its potential in managing certain neurological conditions. Research indicates that it may have neuroprotective properties, particularly in models of Alzheimer's disease. The compound's ability to modulate cholinergic pathways could help mitigate some of the cognitive deficits associated with this condition. While further research is needed to fully understand these effects, the preliminary findings are promising and warrant further investigation.

The use of Bethanechol in clinical practice is well-established, with a variety of formulations available for different routes of administration. Oral tablets and injectable solutions are commonly used for immediate therapeutic effects, while transdermal patches offer a more sustained release profile. This versatility makes Bethanechol a valuable tool in both acute and chronic management scenarios.

Recent advancements in drug delivery systems have also expanded the applications of Bethanechol. For example, nanotechnology-based formulations have been developed to enhance bioavailability and reduce side effects. These innovations are particularly significant for patients who require long-term treatment with Bethanechol, as they can improve compliance and overall therapeutic outcomes.

The safety profile of Bethanechol is generally favorable when used as directed. However, like all medications, it can cause side effects such as nausea, sweating, and palpitations. Patients with certain medical conditions, such as glaucoma or bladder neck obstruction, should use Bethanechol with caution due to potential exacerbation of their symptoms. As always, healthcare providers must weigh the benefits against the risks on a case-by-case basis.

In conclusion, Bethanechol chloride (CAS No. 674-38-4) remains a cornerstone in the treatment of various physiological conditions related to cholinergic deficits. Its multifaceted applications, from improving gastrointestinal motility to potential neuroprotective effects, highlight its importance in both clinical practice and ongoing research. As new formulations and delivery systems continue to emerge, the therapeutic potential of Bethanechol is likely to expand even further.